Zinkammoniumnitrat
Description
Such compounds are often studied for their unique physicochemical properties, such as solubility, thermal stability, and oxidizing capacity. While specific data on zinc ammonium nitrate is scarce in the provided evidence, analogous metal-ammonium nitrates (e.g., magnesium ammonium nitrate) are known for applications in fertilizers, pyrotechnics, or industrial catalysts . Zinc-based nitrates may also serve as precursors in material synthesis or corrosion inhibitors. Further characterization (e.g., crystallography, spectroscopy) would be required to confirm its structure and properties, adhering to IUPAC guidelines for compound validation .
Properties
CAS No. |
12273-72-2 |
|---|---|
Molecular Formula |
HNO3 |
Synonyms |
Zinkammoniumnitrat |
Origin of Product |
United States |
Comparison with Similar Compounds
Regulatory Data :
- CAS Number : 6484-52-2
- UN/NA Number : 1942 (as fertilizer) / 0222 (as explosive)
- Hazards : Oxidizer (DOT Hazard Label), regulated under U.S. CFR Title 49 for transport .
Contrast with Zinc Ammonium Nitrate: While ammonium nitrate is highly water-soluble and hygroscopic, zinc ammonium nitrate may exhibit lower solubility due to zinc’s higher charge density.
Zirconium Nitrate (Zr(NO₃)₄)
Key Properties and Applications :
Zirconium nitrate is a strong oxidizer used in ceramics, catalysts, and nuclear industry coatings. It is highly reactive, with hazards including fire risk and skin irritation .
Regulatory Data :
- CAS Number : 13746-89-9
- UN/NA Number : 2728
- Hazards : Oxidizer (DOT Hazard Label), classified under NIOSH guidelines for zirconium compounds .
Contrast with Zinc Ammonium Nitrate :
Zinc ammonium nitrate would likely differ in coordination geometry (e.g., octahedral Zn²⁺ vs. tetravalent Zr⁴⁺) and reactivity. Zinc’s lower oxidation state may result in milder oxidative behavior compared to zirconium nitrate.
Comparative Data Table
Research Findings and Characterization Challenges
- Synthesis and Validation : As per , new compounds like zinc ammonium nitrate require rigorous characterization via NMR, IR, and elemental analysis to confirm structure and purity. For example, distinguishing Zn²⁺ coordination environments would necessitate X-ray crystallography or spectroscopic methods .
- Safety Profile : While ammonium nitrate’s explosive risks are well-documented , zinc’s incorporation might mitigate instability by forming stable complexes. However, this remains speculative without experimental data.
- Future studies must address toxicity and handling protocols.
Notes
Data Limitations : Direct references to zinc ammonium nitrate are absent in the provided evidence; comparisons are extrapolated from analogous compounds.
Characterization Requirements : Adherence to IUPAC guidelines (e.g., NMR, HRMS) is critical for confirming the compound’s identity .
Safety Considerations : Hypothetical hazards (e.g., oxidizer classification) should be validated through testing, as seen for related nitrates .
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